Cas no 1353994-66-7 ((R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride)

• Product Name: (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride
• CAS No: 1353994-66-7
• MF: C₁₂H₂₁ClN₄O
• MW: 272.774341344833
• CID: 2091615
• PubChem ID: 66570137
• Update Time: 2025-06-26

(R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride
• AKOS024463937
• (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-aminehydrochloride
• N,N-diethyl-6-[(3R)-pyrrolidin-3-yl]oxypyrimidin-4-amine;hydrochloride
• 1353994-66-7
• DB-243420
• Diethyl-[6-((R)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride

• MDL： MFCD21098863
• Inchi： 1S/C12H20N4O.ClH/c1-3-16(4-2)11-7-12(15-9-14-11)17-10-5-6-13-8-10;/h7,9-10,13H,3-6,8H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： DISQSHHLYBOVLY-HNCPQSOCSA-N
• SMILES： Cl.O(C1C=C(N=CN=1)N(CC)CC)[C@H]1CNCC1

Computed Properties

• Exact Mass: 272.1403890g/mol
• Monoisotopic Mass: 272.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride

Introduction to (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine Hydrochloride (CAS No. 1353994-66-7)

The compound (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride (CAS No. 1353994-66-7) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities. The pyrimidine ring serves as a versatile scaffold for the attachment of various functional groups, enabling the modulation of pharmacological properties such as bioavailability, selectivity, and potency.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride through a combination of stereo-selective reactions and catalytic processes. The chiral center at the pyrrolidine moiety is critical for determining the compound's stereochemical properties, which play a pivotal role in its interaction with biological targets. This stereo-specificity is a key factor in optimizing the compound's therapeutic profile.

Research into the biological activity of (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride has revealed promising results in several areas. For instance, studies have demonstrated its potential as a modulator of key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to inhibit specific kinases or receptors makes it a valuable tool for exploring novel therapeutic strategies in these conditions.

In addition to its pharmacological applications, (R)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride has also been investigated for its potential in combinatorial chemistry and high-throughput screening campaigns. Its unique structure allows for easy modification at multiple positions on the pyrimidine ring, facilitating the generation of diverse analogs with varying biological activities. This versatility underscores its importance as a lead compound in drug discovery programs.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the molecular interactions governing the activity of (R)-N,N-Diethyl-pyrrolidine derivative. Advanced molecular modeling techniques have provided insights into the compound's binding modes with target proteins, enabling researchers to refine its structure for improved efficacy and reduced off-target effects. These computational studies complement experimental data, offering a comprehensive approach to optimizing the compound's therapeutic potential.

The development of (R)-N,N-Diethyl-pyrrolidine derivative also highlights the growing trend toward personalized medicine in contemporary drug discovery. By leveraging cutting-edge technologies such as CRISPR-Cas9 and induced pluripotent stem cells (iPSCs), researchers are now able to test this compound's efficacy in patient-specific models, paving the way for tailored therapeutic interventions.

In conclusion, (R)-N,N-Diethyl-pyrrolidine derivative (CAS No. 1353994–66–7) represents a significant advancement in medicinal chemistry, with its unique structure and promising biological profile making it a valuable asset in drug discovery efforts. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a pivotal role in addressing some of the most challenging diseases facing humanity today.